Cas no 879683-41-7 (potassium 1,3-benzothiazole-2-carboxylate)

• Product Name: potassium 1,3-benzothiazole-2-carboxylate
• CAS No: 879683-41-7
• MF: C₈H₄KNO₂S
• MW: 217.286161422729
• CID: 848466
• PubChem ID: 23671842
• Update Time: 2025-06-08

potassium 1,3-benzothiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxylic acid, potassium salt (1:1)
• POTASSIUM 1,3-BENZOTHIAZOLE-2-CARBOXYLATE
• potassium;1,3-benzothiazole-2-carboxylate
• AKOS001135410
• potassium benzo[d]thiazole-2-carboxylate
• 879683-41-7
• potassium1,3-benzothiazole-2-carboxylate
• EN300-00881
• F2158-0561
• potassium 1,3-benzothiazole-2-carboxylate

• Inchi： 1S/C8H5NO2S.K/c10-8(11)7-9-5-3-1-2-4-6(5)12-7;/h1-4H,(H,10,11);/q;+1/p-1
• InChI Key： ZIFBPZXPKIMAML-UHFFFAOYSA-M
• SMILES： [K+].S1C(C(=O)[O-])=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 216.95998103g/mol
• Monoisotopic Mass: 216.95998103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• Melting Point: 389-391 °C

potassium 1,3-benzothiazole-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on potassium 1,3-benzothiazole-2-carboxylate

Introduction to Potassium 1,3-Benzothiazole-2-Carboxylate (CAS No. 879683-41-7)

Potassium 1,3-benzothiazole-2-carboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 879683-41-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the benzothiazole family, a heterocyclic aromatic structure that has garnered considerable attention due to its diverse biological activities and potential applications in medicinal chemistry.

The benzothiazole core is a fused system consisting of a benzene ring, a thiazole ring, and a carboxylate group, which together contribute to the unique chemical and pharmacological properties of this molecule. The presence of the carboxylate functional group not only influences its solubility and reactivity but also opens up various synthetic possibilities for drug development. The potassium salt form enhances its solubility in aqueous solutions, making it more suitable for formulation in pharmaceutical products.

In recent years, there has been growing interest in benzothiazole derivatives due to their demonstrated efficacy in various therapeutic areas. Research has highlighted the potential of these compounds as antimicrobial agents, anti-inflammatory agents, and even as candidates for anticancer therapies. The specific structure of Potassium 1,3-benzothiazole-2-carboxylate positions it as a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The benzothiazole scaffold can be modified in numerous ways, allowing chemists to tailor its properties for specific applications. For instance, the carboxylate group can be used to form esters or amides, while the thiazole ring can be further functionalized through various reactions such as sulfonylation or alkylation. These modifications have led to the development of a wide range of derivatives with enhanced biological activity.

Recent studies have explored the pharmacological profile of Potassium 1,3-benzothiazole-2-carboxylate and its derivatives. Researchers have found that certain modifications to the benzothiazole core can significantly enhance its binding affinity to biological targets. For example, studies have shown that substituents at the 2-position of the benzothiazole ring can modulate its activity as an antimicrobial agent. This finding underscores the importance of structural optimization in developing effective pharmaceuticals.

The compound's potential as an intermediate in drug synthesis has also been recognized. Its stable structure and reactivity make it an excellent starting point for constructing more complex molecules. In particular, the carboxylate group provides a convenient handle for further functionalization, allowing chemists to build intricate molecular architectures. This has led to several patents and publications detailing novel synthetic routes involving Potassium 1,3-benzothiazole-2-carboxylate.

In addition to its synthetic utility, Potassium 1,3-benzothiazole-2-carboxylate has shown promise in preclinical studies. These studies have indicated that it may have therapeutic effects in conditions such as inflammation and infection. The compound's ability to interact with biological targets at the molecular level makes it a valuable tool for understanding disease mechanisms and developing new treatments.

The future prospects for this compound are bright, with ongoing research aimed at uncovering new applications and refining synthetic methodologies. As our understanding of molecular interactions continues to grow, so too does the potential for Potassium 1,3-benzothiazole-2-carboxylate to make significant contributions to medicine and biotechnology. Its unique combination of structural features and chemical properties positions it as a cornerstone compound in pharmaceutical research.